Cas no 403729-30-6 (2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one)

• Product Name: 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one
• CAS No: 403729-30-6
• MF: C₂₆H₂₂ClN₃O₃S
• MW: 491.98918390274
• CID: 5863093
• PubChem ID: 4088641
• Update Time: 2025-06-09

2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 2-[[(4-chlorophenyl)methyl]thio]-3-[4-(4-morpholinylcarbonyl)phenyl]-
• 2-[(4-chlorophenyl)methylsulfanyl]-3-[4-(morpholine-4-carbonyl)phenyl]quinazolin-4-one
• Oprea1_635541
• EU-0094868
• 2-((4-chlorobenzyl)thio)-3-(4-(morpholine-4-carbonyl)phenyl)quinazolin-4(3H)-one
• GNF-Pf-2898
• 403729-30-6
• SR-01000563282
• SR-01000563282-1
• F0912-3588
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one
• AKOS002076262
• CHEMBL525840

• Inchi： 1S/C26H22ClN3O3S/c27-20-9-5-18(6-10-20)17-34-26-28-23-4-2-1-3-22(23)25(32)30(26)21-11-7-19(8-12-21)24(31)29-13-15-33-16-14-29/h1-12H,13-17H2
• InChI Key： HIOPFPUFUDWTHM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C2=CC=C(C(N3CCOCC3)=O)C=C2)C=1SCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 491.1070404g/mol
• Monoisotopic Mass: 491.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 709.3±70.0 °C(Predicted)
• pka: -1.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one

Research Brief on 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one (CAS: 403729-30-6)

The compound 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-[4-(morpholine-4-carbonyl)phenyl]-3,4-dihydroquinazolin-4-one (CAS: 403729-30-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific cancer-related kinases. The structural features of this molecule, including the quinazolinone core and the morpholine carbonyl moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing insights for further optimization.

In vitro and in vivo studies have demonstrated promising antitumor activity for this compound, particularly in models of breast cancer and non-small cell lung cancer. The molecule shows improved pharmacokinetic properties compared to earlier generation inhibitors, with enhanced bioavailability and reduced off-target effects. Current research is exploring its potential in combination therapies and its ability to overcome drug resistance mechanisms.

The synthetic pathway for 403729-30-6 has been optimized in recent publications, with improved yields and purity. Key steps involve the formation of the quinazolinone ring system followed by selective functionalization at the 2- and 3-positions. Researchers are investigating various derivatives to establish structure-activity relationships and identify compounds with improved therapeutic indices.

Safety and toxicology studies indicate that the compound has a favorable profile at therapeutic doses, though further investigation is needed to fully characterize its long-term effects. Regulatory considerations for this class of compounds are being actively discussed, with potential implications for future clinical development.

Looking forward, this molecule represents an important lead compound in the development of targeted cancer therapies. Ongoing research is exploring its potential applications beyond oncology, including inflammatory diseases and neurological disorders. The coming years are likely to see continued progress in understanding and developing this promising chemical entity.